Cas no 153203-53-3 (3-Chloro-5-methyl-benzoic acid methyl ester)

3-Chloro-5-methyl-benzoic acid methyl ester is a versatile ester derivative of benzoic acid, characterized by the presence of a chloro substituent at the 3-position and a methyl group at the 5-position of the aromatic ring. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-withdrawing chloro group and the sterically influencing methyl group, make it valuable for further functionalization. The ester moiety enhances solubility in organic solvents, facilitating reactions such as hydrolysis, reduction, or cross-coupling. The compound is typically supplied with high purity, ensuring consistent performance in synthetic applications.
3-Chloro-5-methyl-benzoic acid methyl ester structure
153203-53-3 structure
Product Name:3-Chloro-5-methyl-benzoic acid methyl ester
CAS No:153203-53-3
MF:C9H9ClO2
MW:184.619561910629
CID:1016485
Update Time:2025-10-13

3-Chloro-5-methyl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-methyl benzoic acid methyl ester
    • Methyl 3-chloro-5-methylbenzoate
    • 3-CHLORO-5-METHYL-BENZOIC ACID METHYL ESTER
    • Benzoic acid, 3-chloro-5-methyl-, methyl ester
    • 3-Chloro-5-methyl-benzoic acid methyl ester
    • Inchi: 1S/C9H9ClO2/c1-6-3-7(9(11)12-2)5-8(10)4-6/h3-5H,1-2H3
    • InChI Key: KEVTYTACXUBFFR-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)OC)C=C(C)C=1

Computed Properties

  • Exact Mass: 184.029
  • Monoisotopic Mass: 184.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2

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3-Chloro-5-methyl-benzoic acid methyl ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:153203-53-3)3-Chloro-5-methyl-benzoic acid methyl ester
Order Number:A809403
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):517.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:153203-53-3)3-Chloro-5-methyl-benzoic acid methyl ester
A809403
Purity:99%
Quantity:25g
Price ($):517.0
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